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Compound of Interest

Compound Name: TG4-155

Cat. No.: B10765086

Essential Safety and Handling Guide for TG4-155

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of TG4-155, a
potent and selective prostaglandin EP2 receptor antagonist. Adherence to these procedures is
essential to ensure a safe laboratory environment and proper disposal of waste.

Immediate Safety Information

TG4-155 should be handled with caution as it can cause skin, eye, and respiratory irritation.
The full toxicological properties of this compound have not been thoroughly investigated.
Therefore, it is imperative to use appropriate personal protective equipment and follow the
handling procedures outlined below.

Personal Protective Equipment (PPE)

When handling TG4-155 in its solid form or in solution, the following personal protective
equipment is mandatory:

o Eye Protection: Wear tightly fitting safety goggles or a face shield.

» Hand Protection: Use chemically resistant, impervious gloves (e.g., nitrile).
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» Body Protection: A laboratory coat is required. For procedures with a risk of splashing,
consider an impermeable apron.

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator is necessary.

Operational and Disposal Plans
Safe Handling and Storage Protocol

A systematic approach to handling TG4-155 from receipt to disposal is critical for safety and to
maintain the integrity of the compound.

e Receiving and Inspection: Upon receipt, visually inspect the container for any damage or
leaks.

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated area at -20°C.[1]
e Preparation of Solutions:

o All handling of the solid compound and preparation of solutions should be conducted in a
well-ventilated laboratory hood.

o Avoid the formation of dust and aerosols.
o Use non-sparking tools.

o For dissolving, TG4-155 is soluble in DMSO (up to 35 mg/mL) and ethanol (up to 10
mg/mL).[1]

e Use in Experiments: When using TG4-155 in experimental procedures, ensure that all
manipulations are performed within a designated area to contain any potential spills.

o Decontamination: All surfaces and equipment that come into contact with TG4-155 should be
thoroughly decontaminated after use.

Spill Response Procedure

In the event of a spill, follow these steps:
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o Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.

» Don Appropriate PPE: Before attempting to clean the spill, don the full personal protective
equipment as described above.

e Contain the Spill:
o For solid spills: Gently cover the spill with an absorbent material to avoid raising dust.
o For liquid spills: Use an inert absorbent material to contain the spill.

e Clean-up:

o Carefully sweep or scoop the absorbed material into a suitable, closed container for
disposal.

o Clean the spill area with a suitable solvent, followed by soap and water.

» Disposal: Dispose of all contaminated materials as hazardous waste according to
institutional and local regulations.

Disposal Plan

All waste containing TG4-155 must be treated as hazardous chemical waste.

e Unused Product: Unused TG4-155 should be disposed of in its original container or a

suitable, labeled waste container.

o Contaminated Materials: All disposable labware, gloves, absorbent materials, and other
items contaminated with TG4-155 should be collected in a designated, sealed hazardous
waste container.

o Waste Disposal: Arrange for the disposal of all TG4-155 waste through your institution's
environmental health and safety office. Do not dispose of TG4-155 down the drain or in

regular trash.

Quantitative Data Summary
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Property Value Source
Storage Temperature -20°C [1]
Solubility in DMSO Up to 35 mg/mL [1]
Solubility in Ethanol Up to 10 mg/mL [1]

Experimental Protocols

Detailed experimental protocols involving TG4-155 should be designed and carried out in
accordance with your institution's specific laboratory safety guidelines and standard operating

procedures for handling potent chemical compounds.

Visualized Workflow for Handling TG4-155

The following diagram illustrates the standard workflow for the safe handling of TG4-155, from

receipt of the compound to its final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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